2-{[5-(2-furyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 2-[[5-(furan-2-yl)-4-propan-2-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C15H17N5O2S2/c1-9(2)20-12(11-5-4-7-22-11)18-19-15(20)24-10(3)13(21)17-14-16-6-8-23-14/h4-10H,1-3H3,(H,16,17,21)
• InChI Key: ZEXWWDKNBQGWHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NN=C1SC(C)C(=O)NC2=NC=CS2)C3=CC=CO3
• Molecular Formula: C15H17N5O2S2
• Molecular Weight: 363.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "2-{[5-(2-furyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylpropanamide" often involves multi-step chemical processes, starting from basic heterocyclic frameworks such as furyl-thiazoles and triazoles. These processes may include reactions like thiocyanation, halogenation, and cyclodehydration to introduce specific functional groups and achieve the desired structural complexity. For example, novel triazolylmercaptoacetylthiosemicarbazides and triazolylmercaptomethyl-1,3,4-thiadiazole analogs have been synthesized, showcasing the diversity of chemical strategies employed in the synthesis of such compounds (Terzioğlu Klip et al., 2010).

Molecular Structure Analysis

The molecular structure of compounds in this class is characterized by single crystal diffraction techniques, revealing information about their crystallographic parameters and spatial arrangement. These compounds often exhibit planar or near-planar conformations with specific orientations of substituent groups, contributing to their chemical behavior and interaction potential (Kariuki et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving compounds like "2-{[5-(2-furyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylpropanamide" can be diverse, including thiocyanation, halogenation, and nitration. These reactions are influenced by factors such as reaction temperature and the presence of specific reagents, leading to various derivatives with distinct properties (Saldabol et al., 2002).

Scientific Research Applications

Synthesis and Structural Analysis

Research on related chemical structures has led to the development of novel compounds with potential applications in medicinal chemistry. For example, a study on the synthesis, structure, and antifungal evaluation of novel 1,2,4-triazolylmercaptoacetylthiosemicarbazide and 1,2,4-triazolylmercaptomethyl-1,3,4-thiadiazole analogs demonstrated a method for creating compounds with antifungal properties, highlighting the versatility of these chemical frameworks in generating bioactive molecules (Terzioğlu Klip et al., 2010).

Biological Activities

Compounds related to the specified chemical structure have been investigated for their biological activities, including their antifungal, antibacterial, and anticancer properties. For instance:

• Antifungal Activity : The synthesis of 1-[[4-(4-bromophenyl)-5-(2-furyl)-4H-1,2,4-triazole-3-yl]mercaptoacetyl]-4-alkyl/aryl-3-thiosemicarbazides and their cyclodehydration to form thiadiazoles showed varying degrees of antifungal activity, providing a basis for developing antifungal agents (Terzioğlu Klip et al., 2010).

• Antibacterial and Anticancer Properties : Novel 6-(1H-benz[d]imidazol-2-yl)-8-(5-nitro-2-furyl)-3-(4-pyridyl)-7,8-dihydro[1,2,4]triazolo[3,4-b][1,3,4]thiadiazepines were synthesized and evaluated for their antibacterial and anticancer activities, demonstrating the potential for these compounds in therapeutic applications (Reddy & Reddy, 2010).